2-(1,4-Dimethyl-3-oxo-2-piperazinyl)acetic acid
Overview
Description
“2-(1,4-Dimethyl-3-oxo-2-piperazinyl)acetic acid” is a chemical compound with the molecular formula C8H14N2O3 . It is related to “(2,2-dimethyl-3-oxo-1-piperazinyl)acetic acid hydrochloride”, which has a molecular weight of 222.67 .
Molecular Structure Analysis
The InChI code for “(2,2-dimethyl-3-oxo-1-piperazinyl)acetic acid hydrochloride” is 1S/C8H14N2O3.ClH/c1-8(2)7(13)9-3-4-10(8)5-6(11)12;/h3-5H2,1-2H3,(H,9,13)(H,11,12);1H . This provides a detailed description of the molecular structure.Scientific Research Applications
Comprehensive Analysis of 2-(1,4-Dimethyl-3-oxo-2-piperazinyl)acetic Acid Applications
2-(1,4-Dimethyl-3-oxo-2-piperazinyl)acetic acid is a compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications across six distinct areas:
Pharmaceutical Research: This compound may serve as a building block in the synthesis of pharmaceutical drugs. Its structure suggests it could be useful in creating molecules with potential antibacterial properties . The acetic acid moiety, combined with the piperazine ring, might interact with bacterial enzymes or receptors, disrupting their function.
Material Science: In material science, this compound could be used to modify surface properties of materials. Its chemical structure allows for the potential creation of polymers with enhanced durability or flexibility. It might also serve as a linker molecule in the construction of complex polymer networks.
Chemical Synthesis: This compound could play a role in the synthesis of more complex organic molecules. For instance, it might be used as a precursor in the green synthesis of tetrahydropyrimidines, which are important in medicinal chemistry for their biological activities .
properties
IUPAC Name |
2-(1,4-dimethyl-3-oxopiperazin-2-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O3/c1-9-3-4-10(2)8(13)6(9)5-7(11)12/h6H,3-5H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIZZTMOGEMLFDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(=O)C1CC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,4-Dimethyl-3-oxo-2-piperazinyl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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